3-(4-Trifluoromethylphenyl)-benzyl chloride

• Molecular Formula: C14H10ClF3
• Molecular Weight: 270.67 g/mol
• IUPAC Name: 1-(chloromethyl)-3-[4-(trifluoromethyl)phenyl]benzene
• InChI: InChI=1S/C14H10ClF3/c15-9-10-2-1-3-12(8-10)11-4-6-13(7-5-11)14(16,17)18/h1-8H,9H2
• InChI Key: SOWUIXJDGINAKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=C(C=C2)C(F)(F)F)CCl

Description

3-(4-Trifluoromethylphenyl)-benzyl chloride is a useful research compound. Its molecular formula is C14H10ClF3 and its molecular weight is 270.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The alcohol 2.2 (15 g, 59.5 mmol) was dissolved in anhydrous dichloromethane (100 mL). Thionyl chloride (10 mL) was slowly added dropwise to the above solution. The resulting mixture was stirred at room temperature for 24 hours. The organic solvent was removed under vacuo. The residue was then purified by flash chromatography (SiO2 gel 60, eluted with 20% DCM in hexanes). Fractions containing the desired product 2.3 were combined and concentrated to a white solid (14.0 g). 1H NMR (400 MHz) (CDCl3) δ 7.73 (4H, s); 7.65 (1H, s); 7.58 (1H, s); 7.52-7.28 (2H, m); 4.69 (2H, s).